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Compound of Interest

Compound Name: Bromoacetonitrile

Cat. No.: B046782

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of bromoacetonitrile as a covalent probe for active site labeling in chemical
proteomics. Bromoacetonitrile's reactivity towards nucleophilic amino acid residues,
particularly cysteine, makes it a valuable tool for identifying and quantifying protein targets of
small molecules, elucidating enzyme mechanisms, and discovering novel drug candidates.

Introduction to Bromoacetonitrile in Chemical
Proteomics

Bromoacetonitrile (BrCH2CN) is an a-haloacetonitrile that acts as an electrophilic probe
capable of forming covalent bonds with nucleophilic residues in proteins. Due to the good
leaving group nature of bromide and the electron-withdrawing effect of the nitrile group, the a-
carbon is susceptible to nucleophilic attack, primarily from the thiol group of cysteine residues.
This reactivity makes bromoacetonitrile a useful tool in activity-based protein profiling (ABPP),
a powerful chemical proteomics strategy to study enzyme function and inhibitor binding in
complex biological systems.

Key Features of Bromoacetonitrile:

» Cysteine Reactivity: Primarily reacts with the thiol group of cysteine residues via an Sn2
mechanism, forming a stable thioether linkage.
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» Small Size: Its small molecular footprint allows it to access sterically hindered active sites.

» Versatility: Can be incorporated into more complex molecules to create targeted covalent
inhibitors or activity-based probes.

The general principle of using a bromoacetonitrile-based probe in a competitive chemical
proteomics experiment is to pre-incubate a proteome with a compound of interest before
treating it with the probe. Proteins that are bound by the test compound will show reduced
labeling by the bromoacetonitrile probe, allowing for the identification and quantification of

target engagement.

Experimental Workflows
Competitive Profiling Workflow

A common application of bromoacetonitrile is in competitive profiling experiments to identify

the protein targets of a small molecule inhibitor.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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